Cas no 1363173-34-5 (1-Methyl-1H-indazole-3-carboxylic Acid Anhydride)

• Product Name: 1-Methyl-1H-indazole-3-carboxylic Acid Anhydride
• CAS No: 1363173-34-5
• MF: C₁₈H₁₄N₄O₃
• MW: 334.328763484955
• MDL: MFCD27967123
• CID: 1063374
• PubChem ID: 125374366
• Update Time: 2025-04-20

1-Methyl-1H-indazole-3-carboxylic Acid Anhydride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indazole-3-carboxylic Acid Anhydride
• 1-Methyl-1H-indazole
• 1-methyl-1H-indazole-3-carboxylic anhydride
• (1-methylindazole-3-carbonyl) 1-methylindazole-3-carboxylate
• SY263001
• GRANISETRON HYDROCHLORIDE IMPURITY I [EP IMPURITY]
• MFCD27967123
• 1H-Indazole-3-carboxylic acid, 1-methyl-, 3,3'-anhydride
• 1363173-34-5
• DB-259741
• Granisetron Impurity 1
• Granisetron Hydrochloride Imp. I (EP); Granisetron Imp. I (EP); 1-Methyl-1H-indazole-3-carboxylic Anhydride; Granisetron Hydrochloride Impurity I; Granisetron Impurity I; 1-Methyl-1H-indazole-3-carboxylic Acid Anhydride
• AC9849
• PXB6SY68V2

• MDL： MFCD27967123
• Inchi： 1S/C18H14N4O3/c1-21-13-9-5-3-7-11(13)15(19-21)17(23)25-18(24)16-12-8-4-6-10-14(12)22(2)20-16/h3-10H,1-2H3
• InChI Key： WXKUAYVKUKAIQR-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=CC=CC=2N(C)N=1)=O)C(C1C2C=CC=CC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 334.10659032g/mol
• Monoisotopic Mass: 334.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 201-203°C
• Boiling Point: 557.4±25.0 °C at 760 mmHg
• Flash Point: 290.9±23.2 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-Methyl-1H-indazole-3-carboxylic Acid Anhydride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere